Cas no 2228089-20-9 (2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)-3-methylbutanoic acid)

• Product Name: 2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)-3-methylbutanoic acid
• CAS No: 2228089-20-9
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6050110
• PubChem ID: 165974379
• Update Time: 2025-05-19

2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)-3-methylbutanoic acid
• EN300-1730454
• 2228089-20-9

• Inchi： 1S/C10H15N3O2/c1-4-13-6-7(5-12-13)10(2,3)8(11)9(14)15/h4-6,8H,1,11H2,2-3H3,(H,14,15)
• InChI Key： ZRPNOFDGNQEYQI-UHFFFAOYSA-N
• SMILES： OC(C(C(C)(C)C1C=NN(C=C)C=1)N)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)-3-methylbutanoic acid

Comprehensive Overview of 2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)-3-methylbutanoic acid (CAS No. 2228089-20-9)

The compound 2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)-3-methylbutanoic acid (CAS No. 2228089-20-9) is a specialized amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazole ring and a vinyl group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting protein-protein interactions and enzyme inhibition.

In recent years, the demand for custom amino acids like 2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)-3-methylbutanoic acid has surged due to their role in developing peptide therapeutics and small-molecule drugs. The compound's CAS No. 2228089-20-9 is frequently searched in academic databases and chemical vendor platforms, reflecting its growing relevance. Its vinyl-substituted pyrazole moiety is particularly noteworthy, as it offers reactivity for further functionalization, a feature highly sought after in medicinal chemistry.

The synthesis of 2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)-3-methylbutanoic acid involves multi-step organic reactions, often starting from protected amino acids and heterocyclic building blocks. Optimizing its yield and purity is a common challenge, as discussed in forums and research papers. Users often search for "synthesis protocol for CAS 2228089-20-9" or "applications of vinyl pyrazole amino acids," indicating a need for practical guidance. The compound's stereochemistry also plays a critical role in its biological activity, making enantioselective synthesis a hot topic.

From a commercial perspective, 2-amino-3-(1-ethenyl-1H-pyrazol-4-yl)-3-methylbutanoic acid is listed by several fine chemical suppliers, with pricing and availability being common queries. Its stability under various conditions (e.g., pH, temperature) is another area of interest, as it impacts storage and handling protocols. Researchers exploring "amino acid derivatives for drug design" or "pyrazole-based bioactive compounds" will find this compound particularly relevant.

In summary, CAS No. 2228089-20-9 represents a versatile tool in modern chemistry, bridging the gap between structural complexity and functional utility. Its integration into high-throughput screening libraries and fragment-based drug discovery underscores its potential. As the scientific community continues to explore its applications, this compound is poised to remain a focal point in innovative research.